Cas no 97403-83-3 (1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one)

1-Methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one is a sulfur-containing heterocyclic compound with a reactive imidazolidinone core. Its structure features a thione (C=S) group at the 2-position and an allyl substituent at the 3-position, enhancing its utility in organic synthesis and coordination chemistry. The compound’s electrophilic sulfur center and unsaturated allyl group make it a versatile intermediate for nucleophilic addition reactions, cyclizations, and metal complexation. Its stability under ambient conditions and compatibility with a range of solvents further contribute to its applicability in pharmaceutical and agrochemical research. The presence of both sulfur and nitrogen functionalities offers potential for diverse reactivity patterns, including thiourea-like behavior.
1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one structure
97403-83-3 structure
Product Name:1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
CAS No:97403-83-3
MF:C7H10N2OS
MW:170.232100009918
MDL:MFCD02602432
CID:813680
PubChem ID:3024866
Update Time:2025-10-14

1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4-Imidazolidinone,1-methyl-3-(2-propen-1-yl)-2-thioxo-
    • 1-methyl-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one
    • 3-allyl-1-methyl-2-thioxoimidazolidin-4-one
    • 1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
    • UNII-DN2GRE3L3E
    • EINECS 306-745-0
    • 4-Imidazolidinone, 1-methyl-3-(2-propen-1-yl)-2-thioxo-
    • 1-Methyl-3-(2-propen-1-yl)-2-thioxo-4-imidazolidinone
    • DN2GRE3L3E
    • CS-0240910
    • AKOS000313269
    • 97403-83-3
    • EN300-230560
    • DTXSID30242936
    • NS00066125
    • 3-ALLYL-1-METHYL-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
    • MDL: MFCD02602432
    • Inchi: 1S/C7H10N2OS/c1-3-4-9-6(10)5-8(2)7(9)11/h3H,1,4-5H2,2H3
    • InChI Key: CSOZJWJXTNWDRD-UHFFFAOYSA-N
    • SMILES: S=C1N(CC=C)C(CN1C)=O

Computed Properties

  • Exact Mass: 170.051
  • Monoisotopic Mass: 170.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.24
  • Boiling Point: 222.9°Cat760mmHg
  • Flash Point: 88.6°C
  • Refractive Index: 1.606
  • PSA: 55.64000
  • LogP: 0.10710

1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Security Information

1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Pricemore >>

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